Cas no 1082378-83-3 (2-(3,4-Dimethylphenyl)butanoic acid)

• Product Name: 2-(3,4-Dimethylphenyl)butanoic acid
• CAS No: 1082378-83-3
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5704640
• PubChem ID: 20707078
• Update Time: 2025-05-21

2-(3,4-Dimethylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1082378-83-3
• SCHEMBL2656910
• EN300-1138662
• AKOS011839061
• 2-(3,4-dimethylphenyl)butanoic acid
• 2-(3,4-dimethylphenyl)butanoicacid
• Benzeneacetic acid, α-ethyl-3,4-dimethyl-
• 2-(3,4-Dimethylphenyl)butanoic acid

• Inchi： 1S/C12H16O2/c1-4-11(12(13)14)10-6-5-8(2)9(3)7-10/h5-7,11H,4H2,1-3H3,(H,13,14)
• InChI Key： GFCWYGVICZJNFW-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 314.3±11.0 °C(Predicted)
• pka: 4.44±0.10(Predicted)

Additional information on 2-(3,4-Dimethylphenyl)butanoic acid

Comprehensive Overview of 2-(3,4-Dimethylphenyl)butanoic acid (CAS No. 1082378-83-3): Properties, Applications, and Industry Insights

2-(3,4-Dimethylphenyl)butanoic acid (CAS No. 1082378-83-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of phenylbutanoic acid, this compound features a 3,4-dimethylphenyl substitution, which enhances its potential for targeted applications. The growing interest in small-molecule drug discovery and sustainable agrochemicals has positioned this compound as a subject of scientific exploration, particularly in structure-activity relationship (SAR) studies.

The molecular formula C₁₂H₁₆O₂ and a molar mass of 192.26 g/mol characterize 2-(3,4-Dimethylphenyl)butanoic acid. Its carboxylic acid functional group allows for versatile chemical modifications, making it valuable for prodrug synthesis and bioconjugation. Researchers are investigating its role as a potential metabolite intermediate or chiral building block in asymmetric synthesis. Recent publications highlight its relevance in developing non-steroidal anti-inflammatory drug (NSAID) analogs, aligning with the pharmaceutical industry's focus on safer pain management solutions.

From an industrial perspective, the demand for high-purity specialty chemicals like CAS No. 1082378-83-3 has surged, driven by advancements in precision medicine and green chemistry initiatives. Analytical techniques such as HPLC-UV and LC-MS are crucial for quality control, especially when the compound serves as a reference standard or pharmaceutical impurity marker. The compound's stability under various pH conditions makes it suitable for formulation development, addressing the growing need for bioavailability enhancement strategies in drug delivery systems.

Environmental considerations surrounding 2-(3,4-Dimethylphenyl)butanoic acid have emerged in regulatory discussions, particularly regarding its biodegradation pathways and ecotoxicological profile. The compound's logP value (estimated at 3.2±0.5) suggests moderate lipophilicity, influencing its environmental fate modeling. These parameters are critical for compliance with REACH regulations and green chemistry principles, which dominate current chemical industry dialogues. Researchers are exploring its potential in bio-based material synthesis, responding to market demands for sustainable chemical alternatives.

The synthesis of 2-(3,4-Dimethylphenyl)butanoic acid typically involves Friedel-Crafts acylation followed by reduction and oxidation steps, with recent innovations focusing on catalytic asymmetric synthesis to access enantiomerically pure forms. This aligns with the pharmaceutical industry's emphasis on chiral drug development, where stereochemical purity significantly impacts biological activity. Patent analyses reveal growing intellectual property activity around derivatives of this compound, particularly for kinase inhibition applications in targeted cancer therapies.

Quality specifications for CAS No. 1082378-83-3 typically require ≥98% purity (HPLC), with strict controls on residual solvents and heavy metal content. These standards reflect the compound's potential use in GMP-compliant manufacturing processes. Storage recommendations generally suggest protection from light at 2-8°C in inert atmospheres, addressing stability concerns common to aromatic carboxylic acids. The compound's spectroscopic fingerprints (including characteristic IR stretches at 1700 cm^-1 for C=O and 3000-2500 cm^-1 for OH) facilitate analytical identification.

Emerging applications in material science explore 2-(3,4-Dimethylphenyl)butanoic acid as a monomer for functional polymer synthesis. Its aromatic structure contributes to thermal stability in high-performance materials, while the carboxylic acid group enables covalent immobilization on surfaces. These properties are valuable for developing advanced coatings and smart materials responsive to environmental stimuli. The compound's compatibility with click chemistry platforms further expands its utility in nanotechnology applications.

Market intelligence indicates steady growth in the fine chemicals sector for compounds like 1082378-83-3, with projections tied to expanding contract research organization (CRO) activities and custom synthesis demands. Price trends reflect the compound's niche status, with costs influenced by scale-up feasibility and regulatory documentation requirements. Strategic partnerships between academic institutions and specialty chemical manufacturers are accelerating the exploration of novel applications, particularly in medicinal chemistry and crop protection formulations.

From a safety perspective, standard laboratory precautions apply when handling 2-(3,4-Dimethylphenyl)butanoic acid, including the use of personal protective equipment (PPE) and proper ventilation systems. While not classified as highly hazardous, its material safety data sheet (MSDS) recommends avoiding prolonged exposure and implementing engineering controls during large-scale processing. These precautions align with modern laboratory safety protocols and occupational health standards in chemical industries.

Future research directions for CAS No. 1082378-83-3 may explore its potential in metabolic engineering and biocatalysis, leveraging advances in enzyme engineering for sustainable production. The compound's structural features make it a candidate for computational chemistry studies, particularly in molecular docking simulations for drug discovery. As analytical technologies advance, new applications may emerge in diagnostic reagent development and chemical biology probes, further expanding its scientific and commercial relevance.